2-Hydroxy Estradiol 6-N3-Adenine
2-Hydroxy Estradiol 6-N3-Adenine
Brand Name:
Vulcanchem
CAS No.:
912671-55-7
VCID:
VC0128229
InChI:
InChI=1S/C23H27N5O3/c1-23-5-4-11-12-7-17(29)18(30)8-14(12)16(6-13(11)15(23)2-3-19(23)31)28-10-27-21(24)20-22(28)26-9-25-20/h7-11,13,15-16,19,29-31H,2-6,24H2,1H3/t11-,13-,15+,16?,19+,23+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CC(C4=CC(=C(C=C34)O)O)N5C=NC(=C6C5=NC=N6)N
Molecular Formula:
C23H27N5O3
Molecular Weight:
421.501
2-Hydroxy Estradiol 6-N3-Adenine
CAS No.: 912671-55-7
Reference Standards
VCID: VC0128229
Molecular Formula: C23H27N5O3
Molecular Weight: 421.501
| CAS No. | 912671-55-7 |
|---|---|
| Product Name | 2-Hydroxy Estradiol 6-N3-Adenine |
| Molecular Formula | C23H27N5O3 |
| Molecular Weight | 421.501 |
| IUPAC Name | (8R,9S,13S,14S,17S)-6-(6-aminopurin-3-yl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-2,3,17-triol |
| Standard InChI | InChI=1S/C23H27N5O3/c1-23-5-4-11-12-7-17(29)18(30)8-14(12)16(6-13(11)15(23)2-3-19(23)31)28-10-27-21(24)20-22(28)26-9-25-20/h7-11,13,15-16,19,29-31H,2-6,24H2,1H3/t11-,13-,15+,16?,19+,23+/m1/s1 |
| Standard InChIKey | SKTXDUKLUKAABT-MIPWJFNXSA-N |
| SMILES | CC12CCC3C(C1CCC2O)CC(C4=CC(=C(C=C34)O)O)N5C=NC(=C6C5=NC=N6)N |
| Synonyms | (17β)-6-(6-Amino-3H-purin-3-yl)-estra-1,3,5(10)-triene-2,3,17-triol |
| Last Modified | Aug 20 2021 |
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